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Compound of Interest

Compound Name: 4-Nitrocinnamaldehyde

Cat. No.: B167888

An In-depth Technical Guide to 4-Nitrocinnamaldehyde

This guide provides a comprehensive technical overview of 4-Nitrocinnamaldehyde, intended
for researchers, scientists, and professionals in the field of drug development. It covers the
compound's chemical identity, physicochemical properties, synthesis protocols, and its notable
biological activities, with a focus on its antimicrobial and antibiofilm potential.

Chemical Identity and Nomenclature

4-Nitrocinnamaldehyde is an a,3-unsaturated aromatic aldehyde. The predominantly
available isomer is the trans or (E) isomer, which is the focus of this guide.

IUPAC Name: (2E)-3-(4-nitrophenyl)prop-2-enal[1]

e Synonyms: p-Nitrocinnamaldehyde, (E)-3-(4-Nitrophenyl)acrylaldehyde, trans-4-
Nitrocinnamaldehyde[1][2]

o CAS Number: There are two CAS numbers frequently associated with this compound.
49678-08-2 is specific to the (E) or trans-isomer, which is the most commonly studied form.
[2][3][4][5] The CAS number 1734-79-8 is also used, sometimes more generally.[1]
Researchers should verify the specific isomer when sourcing this chemical.

e Molecular Formula: CoH7NO3[1][4]

e Molecular Weight: 177.16 g/mol [1][3][4]
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Physicochemical Properties

A summary of the key physical and chemical properties of (E)-4-Nitrocinnamaldehyde is
presented in Table 1. This data is crucial for handling, storage, and application in experimental
settings.

Property Value Reference(s)

Light yellow to brown
Appearance _ [2][3]
solid/powder/crystal

Melting Point 140-143 °C [3][6]
Assay Purity >98% [3]
Storage Temperature 2-8°C [3]
N Store under inert gas; Air
Storage Conditions - [2]
sensitive
Linear Formula 02NCsH4CH=CHCHO [31[5]

Synthesis of 4-Nitrocinnamaldehyde

4-Nitrocinnamaldehyde can be synthesized through several routes, most commonly via a
Claisen-Schmidt condensation or by the direct nitration of cinnamaldehyde.

Synthesis via Claisen-Schmidt Condensation

This is a common method for forming a,B-unsaturated aldehydes. It involves the base-
catalyzed condensation of an aromatic aldehyde (4-nitrobenzaldehyde) with an aliphatic
aldehyde (acetaldehyde).

A general procedure for the synthesis of B-aryl enals, adaptable for 4-Nitrocinnamaldehyde, is
as follows[1]:

o Reactant Preparation: In a 50 mL round-bottom flask, combine 4-nitrobenzaldehyde (2
mmol), 9 mL of ethanol, and 3 mL of water.
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» Catalyst and Base Addition: Add 2 equivalents of cesium carbonate (Cs2COs) and 25 mg of a
suitable catalyst (e.g., CoCr204-HNT) to the mixture.[1]

» Reaction: Reflux the mixture at 120 °C for 8 hours.
e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

« |solation: Upon completion, cool the mixture. The product can be isolated and purified using
column chromatography.

A 90% yield has been reported for this type of reaction.[1]
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Synthesis Workflow for 4-Nitrocinnamaldehyde.
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Synthesis via Nitration of Cinnamaldehyde

Direct nitration of cinnamaldehyde can yield a mixture of ortho- and para-nitrocinnamaldehyde.
[7] The procedure involves reacting cinnamaldehyde with a nitrating agent, such as nitric acid
in a mixture of acetic acid and acetic anhydride, at low temperatures.[7] Separation of the
resulting isomers is necessary to isolate the desired 4-nitro product.

Biological Activity and Applications

4-Nitrocinnamaldehyde has garnered significant interest for its potent biological activities,
particularly its antimicrobial and antibiofilm properties, which often surpass those of the parent
compound, cinnamaldehyde.

Antimicrobial and Antibiofilm Activity

Studies have demonstrated that 4-Nitrocinnamaldehyde is a potent inhibitor of both Gram-
positive and Gram-negative bacteria. It not only inhibits the growth of planktonic (free-floating)
bacteria but is also highly effective at preventing the formation of biofilms, which are structured
communities of bacteria that exhibit high resistance to conventional antibiotics.[5][6]
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Concentration

Organism Test Result Reference(s)
(ng/mL)
Uropathogenic Inhibition of
Escherichia coli MIC 100 planktonic cell [5][6]
(UPEC) growth
Inhibition of
Staphylococcus )
MIC 100 planktonic cell [5][6]
aureus
growth
Uropathogenic >98% inhibition
Escherichia coli Biofilm Inhibition 50 of biofilm [5][6]
(UPEC) formation
Staphylococcus o o 89% inhibition of
Biofilm Inhibition 100 o . [5]
aureus biofilm formation
Vibrio Inhibition of
parahaemolyticu MIC 50 planktonic cell [8]
S growth

The antibacterial effect of 4-Nitrocinnamaldehyde is multifaceted. While the exact signaling
pathways are a subject of ongoing research, the primary mechanisms are believed to involve:

e Membrane Disruption: Like its parent compound, it is thought to damage the bacterial cell
wall and membrane, leading to increased permeability and leakage of cellular contents.[9]

e Inhibition of Virulence Factors: It has been shown to inhibit key bacterial virulence factors,
such as swimming motility in UPEC, which is crucial for infectivity.[6]

« Inhibition of Biofilm Formation: It potently inhibits the initial stages of biofilm development,
including bacterial adhesion to surfaces and the production of the extracellular polymeric
substance (EPS) matrix.[6]

e Inhibition of Cell Division: Some cinnamaldehyde derivatives have been shown to target key
proteins involved in bacterial cell division, such as FtsZ.[10]
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Proposed Antibacterial Mechanisms of Action.

Genotoxicity

A critical consideration for any potential therapeutic agent is its safety profile. Studies have
investigated the genotoxicity of 4-Nitrocinnamaldehyde and have found that it can be
mutagenic in bacterial assays, such as the Ames test and the SOS chromotest.[11][12] This
genotoxic activity is highly dependent on the presence of the nitro group and its metabolic
activation by bacterial nitroreductase enzymes.[11][12]
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Metabolic Activation Pathway for Genotoxicity.

The genotoxicity is significantly higher for the para-nitro compound compared to its ortho- and
meta-isomers, which may also correlate with its higher antimicrobial activity.[11] These findings

necessitate careful toxicological evaluation in mammalian systems before considering any
therapeutic applications.

Key Experimental Protocols
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This section provides outlines for key assays used to characterize the biological activity of 4-

Nitrocinnamaldehyde.

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an
antimicrobial agent.[13][14][15]

Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., to 0.5 McFarland
standard, approx. 1-2 x 108 CFU/mL) and then dilute it to the final testing concentration
(approx. 5 x 10°> CFU/mL).[13]

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of 4-
Nitrocinnamaldehyde in a suitable sterile broth medium.

Inoculation: Add 50-100 L of the prepared bacterial inoculum to each well. Include a positive
control (bacteria and broth, no compound) and a negative control (broth only).[13][14]

Incubation: Incubate the plate at 37°C for 16-24 hours.[13][14]

Determination: The MIC is the lowest concentration of the compound at which no visible
bacterial growth (turbidity) is observed.[13][14]

Biofilm Inhibition Assay

The crystal violet (CV) assay is commonly used to quantify biofilm formation.

Assay Setup: Prepare serial dilutions of 4-Nitrocinnamaldehyde in a 96-well plate with
growth medium.

Inoculation: Add a standardized bacterial suspension to each well and incubate at 37°C for
24-48 hours without shaking to allow biofilm formation.

Washing: After incubation, discard the planktonic cells and gently wash the wells with
phosphate-buffered saline (PBS) to remove non-adherent bacteria.

Staining: Add a 0.1% (w/v) crystal violet solution to each well and incubate for 15 minutes.[8]
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o Extraction: Wash away the excess stain and allow the plate to dry. Solubilize the bound CV
stain with 30% acetic acid or ethanol.[8]

e Quantification: Measure the absorbance of the solubilized stain using a plate reader (e.g., at
570 nm) to quantify the amount of biofilm.[8]

Conclusion

4-Nitrocinnamaldehyde is a synthetically accessible compound with well-defined chemical
properties. Its potent antibacterial and, most notably, antibiofilm activities against clinically
relevant pathogens make it a compound of significant interest for the development of new
antimicrobial agents. However, concerns regarding its potential genotoxicity, mediated by
nitroreductase activation, are a critical consideration. Future research should focus on detailed
mechanistic studies of its antimicrobial action, exploring its potential as a lead compound for
derivatives with an improved safety profile, and conducting thorough toxicological assessments
in preclinical models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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